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Compound of Interest

Compound Name: Cyanogen fluoride

Cat. No.: B072782 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The introduction of the cyano group is a fundamental transformation in organic synthesis,

providing a versatile handle for the construction of complex molecules, including

pharmaceuticals and agrochemicals. The choice of a cyanating agent is critical, balancing

reactivity, selectivity, and safety. This guide provides an objective comparison of cyanogen
fluoride against two widely used, safer alternatives: tosyl cyanide (TsCN) and N-cyano-N-

phenyl-p-toluenesulfonamide (NCTS).

At a Glance: Physical and Chemical Properties
A summary of the key physical and chemical properties of cyanogen fluoride, tosyl cyanide,

and N-cyano-N-phenyl-p-toluenesulfonamide is presented below.
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Property
Cyanogen Fluoride
(FCN)

Tosyl Cyanide
(TsCN)

N-cyano-N-phenyl-
p-
toluenesulfonamid
e (NCTS)

CAS Number 1495-50-7[1] 19158-51-1 55305-43-6[2][3]

Molecular Formula FCN[1] C₈H₇NO₂S C₁₄H₁₂N₂O₂S[3]

Molecular Weight 45.02 g/mol [1] 181.21 g/mol 272.32 g/mol [3]

Appearance Colorless gas[1] Solid Colorless solid

Melting Point -82 °C[1] 47-50 °C 85-87 °C

Boiling Point -46.2 °C[1]
105-106 °C at 1

mmHg
Not available

Solubility Insoluble in water[4] Not available Not available

Performance in Electrophilic Aromatic Cyanation
Direct quantitative comparison of these reagents under identical conditions is scarce in the

literature. However, we can collate representative data for the cyanation of aromatic substrates

to draw qualitative conclusions.

Reagent Substrate
Catalyst/Co
nditions

Product Yield (%) Reference

Cyanogen

Fluoride
Benzene

Aluminium

chloride
Benzonitrile 20 [1]

Tosyl

Cyanide
Anisole

Iron(III)

chloride

4-

Methoxybenz

onitrile

95 [5]

NCTS Aryl bromides
Palladium

catalyst
Aryl nitriles

Good to

excellent
[6]

NCTS Indoles BF₃·OEt₂
3-

Cyanoindoles
Good [7]
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From the available data, TsCN and NCTS appear to be more efficient and versatile than

cyanogen fluoride for electrophilic aromatic cyanation, often providing higher yields under

milder conditions, especially when catalyzed.

Safety Profile: A Critical Consideration
Safety is a paramount concern when selecting a cyanating agent. Cyanogen halides, including

cyanogen fluoride, are notoriously toxic and hazardous.

Reagent Key Hazards Handling Precautions

Cyanogen Fluoride

Toxic, explosive gas,

flammable, reacts violently with

boron trifluoride and hydrogen

fluoride.[1]

Requires specialized

equipment for handling gases.

Must be stored at low

temperatures (-78.5 °C).[1]

Tosyl Cyanide

Harmful if swallowed, causes

severe skin burns and eye

damage.[8]

Wear protective gloves,

clothing, and eye/face

protection. Handle in a well-

ventilated area.[8]

NCTS

Harmful if swallowed, causes

skin and serious eye irritation,

may cause respiratory

irritation.[2]

Avoid breathing dust/fumes.

Wear protective gloves and

eye/face protection. Use with

adequate ventilation.[2]

Modern reagents like TsCN and particularly NCTS are considered significantly safer

alternatives to cyanogen fluoride due to their solid state, lower volatility, and reduced toxicity.

[6][9]

Experimental Protocols
Detailed experimental procedures are crucial for reproducibility and adapting methods to new

substrates.

Synthesis of Cyanogen Fluoride
Method 1: Pyrolysis of Cyanuric Fluoride[2]
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Apparatus: An induction-heated carbon tube packed with carbon granules, insulated with

graphite powder, and enclosed in a water-jacketed shell.

Procedure: Cyanuric fluoride is pyrolyzed at 1300 °C and 50 mmHg pressure. The pyrolysate

is collected in liquid nitrogen traps as a fluffy white solid. The crude cyanogen fluoride is

then purified by distillation.

Yield: Up to 50%.

Method 2: From Silver Fluoride and Cyanogen Iodide[8]

Reactants: 1.3 g of finely powdered silver fluoride and 1.5 g of cyanogen iodide.

Procedure: The reactants are placed in a sealed glass tube after removing the air. The tube

is heated in a furnace to 220 °C for 2-3 hours. After cooling in liquid nitrogen, the cyanogen
fluoride is distilled at -70 °C.

Yield: 20-25%.

Electrophilic Cyanation of Anisole with Tosyl Cyanide[7]
Reactants: Anisole, N-Thiocyanatosaccharin (as an electrophilic source activated by the

catalyst), and Iron(III) chloride (catalyst).

Procedure: To a solution of anisole in a suitable solvent, N-thiocyanatosaccharin (1.2

equivalents) and iron(III) chloride (2.5 mol %) are added. The reaction mixture is stirred at 40

°C for 2 hours.

Work-up: The reaction mixture is quenched, and the product is extracted, dried, and purified

by chromatography.

Yield: 95% of 4-thiocyanatoanisole.

Palladium-Catalyzed Cyanation of Aryl Halides with
NCTS[8]

Reactants: Aryl halide, NCTS, and a palladium catalyst.
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Procedure: The aryl halide, NCTS, palladium catalyst, and a suitable solvent (e.g., ethanol)

are combined in a reaction vessel. The mixture is heated under an inert atmosphere until the

starting material is consumed.

Work-up: The reaction mixture is cooled, filtered, and the solvent is removed under reduced

pressure. The residue is then purified by column chromatography.

Yields: Generally good to excellent, depending on the substrate.

Visualizing the Workflow
To illustrate a typical experimental process, the following diagram outlines the synthesis of

cyanogen fluoride via pyrolysis of cyanuric fluoride.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b072782?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pyrolysis Setup
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Synthesis of Cyanogen Fluoride via Pyrolysis

The following diagram illustrates a general workflow for the electrophilic cyanation of an

aromatic compound.
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General Workflow for Aromatic Cyanation

Conclusion
While cyanogen fluoride can be used for electrophilic cyanation, its high toxicity, gaseous

state, and explosive nature make it a less desirable choice for modern synthetic applications. In
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contrast, tosyl cyanide (TsCN) and N-cyano-N-phenyl-p-toluenesulfonamide (NCTS) have

emerged as powerful, safer, and more versatile electrophilic cyanating agents. They are solids,

easier to handle, and often provide higher yields under milder, more controlled conditions,

particularly in catalyzed reactions. For researchers in drug development and other fields

requiring the synthesis of complex nitriles, TsCN and NCTS represent a significant

advancement in terms of both safety and efficiency.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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